Cas no 180339-29-1 (3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI))

3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI) structure
180339-29-1 structure
Product Name:3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI)
CAS No:180339-29-1
MF:C9H9NO4
MW:195.172062635422
CID:113435
PubChem ID:45089073
Update Time:2025-04-18

3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI)
    • 4-hydroxyimino-6,7-dihydro-5H-1-benzofuran-3-carboxylic acid
    • 3-Benzofurancarboxylicacid,4,5,6,7-tetrahydro-4-(hydroxyimino)-,(E)-(9CI)
    • LUHSSXGCCGNUFU-POHAHGRESA-N
    • (Z)-4,5,6,7-Tetrahydro-4-(hydroxyimino)-3-benzofurancarboxylic acid
    • 3-benzo[b]furancarboxylic acid,4,5,6,7-tetrahydro-4-(hydroxyimino)-
    • (E)-4-(Hydroxyimino)-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
    • SCHEMBL5233488
    • 203636-45-7
    • SCHEMBL5233483
    • 180339-29-1
    • Inchi: 1S/C9H9NO4/c11-9(12)5-4-14-7-3-1-2-6(10-13)8(5)7/h4,13H,1-3H2,(H,11,12)/b10-6+
    • InChI Key: LUHSSXGCCGNUFU-UXBLZVDNSA-N
    • SMILES: O1C=C(C(=O)O)C2/C(/CCCC1=2)=N/O

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 83.03
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